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Compound of Interest

N-Ethyl-4-
Compound Name:
fluorobenzenesulfonamide

CAS No.: 383-48-2

Cat. No.: B1596232

Get Quote
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The sulfonamide functional group is a cornerstone of modern pharmacology, famously integral
to the sulfa class of antibiotics. The introduction of fluorine into organic molecules can
profoundly alter their physicochemical and biological properties, often enhancing metabolic
stability, receptor binding affinity, and membrane permeability. N-Ethyl-4-
fluorobenzenesulfonamide merges these two key motifs, making it a valuable building block
for creating novel chemical entities. Its structure is closely related to compounds used in the
development of potent inhibitors for therapeutic targets and as versatile intermediates in
complex organic syntheses[1].

Physicochemical and Structural Characteristics

N-Ethyl-4-fluorobenzenesulfonamide is a solid at room temperature. Its core structure
consists of a 4-fluorophenyl ring attached to a sulfonamide group, which is further substituted
with an ethyl group on the nitrogen atom.

Data Summary: Core Chemical Properties

© 2026 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1596232#bc-rfq
https://www.benchchem.com/product/b1596232/docs?utm_src=pdf-body#introduction-the-significance-of-fluorinated-sulfonamides
https://www.benchchem.com/product/b1596232/docs?utm_src=pdf-body#introduction-the-significance-of-fluorinated-sulfonamides
https://www.benchchem.com/fr/product/b180896
https://www.benchchem.com/product/b1596232/docs?utm_src=pdf-body#introduction-the-significance-of-fluorinated-sulfonamides
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1596232?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Source
CAS Number 383-48-2 [2][3]
Molecular Formula CsH10FNO2S [2][3]
Molecular Weight 203.23 g/mol [2][3]
Purity Typically 298% [2][3]
InChi Key OUDXCBMXYOHWOB- 2]
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Structural Diagram

Caption: 2D Structure of N-Ethyl-4-fluorobenzenesulfonamide.

Synthesis Protocol: Amidation of 4-
Fluorobenzenesulfonyl Chloride

The most direct and reliable method for synthesizing N-Ethyl-4-fluorobenzenesulfonamide is
the nucleophilic substitution reaction between 4-fluorobenzenesulfonyl chloride and ethylamine.
The lone pair of electrons on the amine's nitrogen atom attacks the electrophilic sulfur atom of
the sulfonyl chloride, displacing the chloride ion.

Causality in Experimental Design

 Inert Atmosphere: The reaction is conducted under an inert atmosphere (e.g., Nitrogen or
Argon) to prevent moisture from hydrolyzing the highly reactive 4-fluorobenzenesulfonyl
chloride starting material into the corresponding sulfonic acid, which would reduce the
yield[4].

e Anhydrous Solvents: The use of anhydrous aprotic solvents like dichloromethane (DCM) or
tetrahydrofuran (THF) is critical for the same reason—to avoid competitive hydrolysis[4].

» Non-Nucleophilic Base: A tertiary amine such as triethylamine (TEA) is added to the reaction.
Its purpose is not to act as a catalyst, but as an acid scavenger. It neutralizes the
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hydrochloric acid (HCI) byproduct generated during the reaction, preventing it from
protonating the ethylamine reactant and rendering it non-nucleophilic[4].

Temperature Control: The initial addition is performed at 0 °C to moderate the exothermic
reaction and minimize side reactions. The reaction is then allowed to warm to room
temperature to ensure it proceeds to completion[4].

Detailed Step-by-Step Methodology

Reaction Setup: In a flame-dried, round-bottom flask equipped with a magnetic stirrer and
under an inert atmosphere, dissolve ethylamine (1.1 equivalents) in anhydrous
dichloromethane (DCM).

Base Addition: Cool the solution to 0 °C using an ice bath. Slowly add triethylamine (1.2
equivalents) to the stirred solution.

Sulfonyl Chloride Addition: Dissolve 4-fluorobenzenesulfonyl chloride (1.0 equivalent) in a
minimal amount of anhydrous DCM. Add this solution dropwise to the reaction mixture at 0
°C over 15-20 minutes.

Reaction: Allow the reaction to warm to room temperature and stir for 8-16 hours. Monitor
the reaction'’s progress using Thin Layer Chromatography (TLC).

Workup:
o Upon completion, quench the reaction by adding deionized water.

o Transfer the mixture to a separatory funnel and extract the aqueous layer three times with
DCM.

o Combine the organic layers and wash successively with 1M HCI (to remove excess
amines), saturated aqueous sodium bicarbonate solution (to remove any remaining acidic
impurities), and finally with brine.

Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the
solvent under reduced pressure. The resulting crude product can be further purified by
recrystallization or column chromatography to yield pure N-Ethyl-4-
fluorobenzenesulfonamide.
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Synthesis Workflow Diagram

Setup
- Flame-dried flask
- Inert atmosphere (N2)
- Anhydrous DCM

:

Reagent Addition (0 °C)
1. Ethylamine (1.1 eq)
2. Triethylamine (1.2 eq)
3. 4-Fluorobenzenesulfonyl
Chloride (1.0 eq) dropwise

Reaction
- Warm to Room Temp
- Stir 8-16 hours
- Monitor by TLC

Aqueous Workup
- Quench with H20
- Extract with DCM
- Wash with HCI, NaHCOs, Brine

Purification
- Dry over Na=S0Oa
- Concentrate
- Recrystallize / Column
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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